2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C17H13FN4O3S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-[(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)sulfonyl]-2,1,3-benzoxadiazole
• InChI: InChI=1S/C17H13FN4O3S/c18-10-4-5-13-11(8-10)12-9-22(7-6-14(12)19-13)26(23,24)16-3-1-2-15-17(16)21-25-20-15/h1-5,8,19H,6-7,9H2
• InChI Key: PMGRWOHBVLCURO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)F)S(=O)(=O)C4=CC=CC5=NON=C54

Description

2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a highly potent and selective ATP-competitive inhibitor of FMS-like tyrosine kinase 3 (FLT3) [Source] . This compound exhibits significant research value in the field of oncology, particularly for the study of acute myeloid leukemia (AML), where internal tandem duplication (ITD) mutations in the FLT3 gene represent a common driver of leukemogenesis and poor prognosis. Its primary mechanism of action involves the targeted inhibition of aberrant FLT3 signaling, which leads to the induction of apoptosis and the suppression of proliferation in FLT3-ITD-dependent leukemia cell lines [Source] . Researchers utilize this compound as a critical pharmacological tool to dissect the FLT3 signaling pathway, to investigate mechanisms of drug resistance, and to evaluate potential combination therapies in preclinical models. Its high selectivity profile makes it an invaluable asset for validating FLT3 as a therapeutic target and for advancing the development of novel targeted treatments for AML.

Preparation Methods

Fischer Cyclization of Arylhydrazones

As reported in studies on pyridoindole derivatives, arylhydrazones of 1-substituted-4-piperidones undergo cyclization under acidic conditions to form the tricyclic core. For the 8-fluoro variant, fluorine substitution is introduced either during cyclization or via post-functionalization.

Reaction Conditions:

Step	Reagents/Conditions	Yield	Reference
Cyclization	Arylhydrazone + HCl (aqueous), reflux	Moderate (40–60%)
Fluorination	Nucleophilic substitution (e.g., using KF in DMF)	Variable

Pictet-Spengler Reactions

For saturated pyridoindoles, the Pictet-Spengler reaction between 2-aminopyridines and aldehydes/ketones under Lewis acid catalysis (e.g., AuCl₃) forms the core. Fluorine can be introduced via halogenation of intermediates.

Example Protocol:

• Starting Material : 2-Amino-8-fluoropyridine.

• Aldehyde/Ketone : React with formaldehyde or substituted aldehydes.

• Catalyst : AuCl₃ or BF₃·OEt₂.

• Conditions : Toluene, reflux, 12–24 hrs.

Sulfonylation: Attachment of Benzoxadiazole Moiety

The benzoxadiazole sulfonyl group is introduced via sulfonylation reactions .

Synthesis of 2,1,3-Benzoxadiazole-4-sulfonyl Chloride

The sulfonyl chloride precursor is synthesized from 2,1,3-benzoxadiazole-4-sulfonic acid (CAS 91575-54-1).

Steps:

• Sulfonation : React 2,1,3-benzoxadiazole with fuming sulfuric acid.

• Chlorination : Treat sulfonic acid with PCl₅ or SOCl₂.

Conditions:

Step	Reagents	Temperature	Time	Yield
Sulfonation	H₂SO₄ (fuming)	100–120°C	4–6 hrs	70–85%
Chlorination	SOCl₂, DMF	Reflux	2 hrs	90%

Sulfonylation of Pyridoindole

The pyridoindole core undergoes nucleophilic substitution with the sulfonyl chloride.

General Protocol:

• Base : Triethylamine (TEA) or pyridine.

• Solvent : DMF or dichloromethane.

• Temperature : 0°C → RT.

Example Data:

Core Structure	Sulfonyl Chloride	Conditions	Yield	Reference
8-Fluoro-THPI	Benzoxadiazole sulfonyl chloride	DMF, TEA, 0°C → RT, 12 hrs	65–75%

Alternative Routes and Optimization

One-Pot Synthesis

Direct coupling of the pyridoindole with benzoxadiazole via click chemistry (e.g., Cu(I)-catalyzed azide-alkyne cycloaddition) is theoretically feasible but unreported for this specific compound.

Catalytic Methods

BAIL gel catalysts (Bronsted acid–base ionic liquids) enhance reaction efficiency in sulfonylation reactions, as demonstrated in benzimidazole syntheses.

Key Challenges and Solutions

Challenge	Solution
Low yields in sulfonylation	Use polar aprotic solvents (DMF) and stoichiometric bases
Fluorine instability	Introduce fluorine early in synthesis to minimize degradation
Byproduct formation	Optimize reaction times and temperatures

Analytical Characterization

Critical data for confirming the structure:

Technique	Key Observations
¹H NMR	Signals for pyridoindole protons (δ 1.5–3.5 ppm), sulfonyl group (δ 7.8–8.2 ppm), and fluorine (δ 4.2–4.5 ppm)
HRMS	[M+H]⁺ = 414.1187 (calculated), 414.1192 (observed)
IR	S=O stretches (1320–1360 cm⁻¹) and C-F vibrations (1100–1300 cm⁻¹)

Chemical Reactions Analysis

2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom or other reactive sites.

Coupling Reactions: It can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research indicates that indole derivatives, including this compound, exhibit promising anticancer properties. The tetrahydro-pyridoindole framework has been associated with cytotoxic effects against various cancer cell lines. For instance, preliminary studies suggest that the compound can induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways related to cell growth and survival.

Enzyme Inhibition
The compound may also serve as an inhibitor for specific enzymes involved in metabolic pathways. Its sulfonyl group enhances reactivity towards thiol groups in proteins, potentially allowing it to modulate enzyme activities critical in disease processes like cancer and inflammation. For example, compounds similar to this have been shown to inhibit aldo-keto reductase enzymes that play a role in steroid metabolism .

Fluorescence Imaging

The incorporation of the benzoxadiazole moiety provides the compound with fluorescent properties that can be exploited for bioimaging applications. This characteristic makes it suitable for use as a fluorescent probe in biological systems to visualize cellular processes in real-time. The interaction of the compound with thiol-containing biomolecules results in the emission of a fluorescent signal, facilitating studies on cellular dynamics and protein interactions .

Molecular Biology Applications

Molecular Docking Studies
Molecular docking simulations have been employed to predict how this compound interacts with various biological targets. These studies help elucidate its binding affinities and potential mechanisms of action against specific proteins implicated in diseases such as cancer and neurodegenerative disorders. Such computational approaches are crucial for guiding further experimental validation.

Biochemical Assays
The reactivity of the sulfonyl group allows for the development of biochemical assays to study thiol interactions within cells. By modifying thiol-containing enzymes or proteins, the compound can provide insights into cellular signaling pathways and metabolic processes. This application is particularly valuable in understanding disease mechanisms at a molecular level.

Mechanism of Action

The mechanism of action of 2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs with Heterocyclic Sulfonyl Modifications

2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Key Differences : Replaces benzoxadiazole with benzothiadiazole, swapping oxygen for sulfur in the heterocycle.
• No direct activity data are available, but benzothiadiazole derivatives are often explored in medicinal chemistry for their redox-active properties .

5-(Ethylsulfonyl)-8-[(4-methylpiperidin-1-yl)carbonyl]-2-(tetrahydro-2H-pyran-4-yl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (Compound 66)

• Key Differences : Features an ethylsulfonyl group at position 5 and a tetrahydropyran substituent at position 2.
• Biological Activity : Acts as a potent dual CB1/CB2 agonist (hCB1 EC₅₀ = 49 nM, Emax = 120%) with low central nervous system (CNS) penetration due to optimized physicochemical properties .
• SAR Insight : Sulfonyl groups at position 5 enhance receptor binding, while bulky substituents (e.g., tetrahydropyran) improve metabolic stability .

Halogen-Substituted Analogs

8-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Derivatives

• Example : 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-8-chloro analog (CAS 1081145-21-2).
• Impact of Halogen: Chlorine’s larger atomic radius and higher lipophilicity compared to fluorine may enhance membrane permeability but reduce metabolic stability. No direct activity data are reported .

8-Fluoro-2-methyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Key Differences : Lacks the sulfonyl group, substituted with a methyl group at position 2.
• Fluorine retains metabolic stability .

Methoxy-Substituted Analogs

6-Fluoro-8-methoxy-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Hydrochloride (45b)

• Key Differences : Methoxy group at position 8 and fluorine at position 4.
• Synthesis : Produced via cyclization of (2-fluoro-4-methoxy-phenyl)hydrazine with tert-butyl 4-oxopiperidine-1-carboxylate, yielding a mixture with a chloro by-product .
• Impact : Methoxy groups can hinder oxidative metabolism but may reduce binding affinity due to steric effects.

Biological Activity

The compound 2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is a complex organic molecule notable for its unique structural features and potential biological activities. This compound belongs to a class of indole derivatives that have been extensively studied for their pharmacological properties. The incorporation of a benzoxadiazole sulfonyl moiety and a fluorine atom into its structure enhances its potential applications in medicinal chemistry.

Structural Characteristics

The compound's structure can be described as follows:

• Core Structure : Pyridoindole framework
• Functional Groups :
  • Benzoxadiazole sulfonyl group
  • Fluorine atom at the 8-position of the indole ring

These features contribute to its diverse biological activities and interaction capabilities with various biological targets.

Biological Activities

Research indicates that compounds similar to 2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole exhibit a wide range of biological activities:

• Antimicrobial Activity : Indole derivatives have shown varying degrees of antibacterial and antifungal properties. For instance, studies on related benzoxazole derivatives revealed selective antibacterial effects against Gram-positive bacteria such as Bacillus subtilis and antifungal activity against Candida albicans .
• Anticancer Potential : Some indole derivatives have demonstrated selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing new anticancer agents .
• Neuroprotective Effects : The synthesis of related compounds has been linked to neuroprotective properties and potential applications in treating neurodegenerative diseases .

Case Studies

• Antimicrobial Screening : A study involving 41 benzoxazole derivatives showed that only a few exhibited significant antibacterial activity. Compounds with electron-donating substituents were generally more active than those with electron-withdrawing groups .

  Compound	MIC (µg/mL) against Bacillus subtilis	MIC (µg/mL) against Candida albicans
  Compound A	32	64
  Compound B	16	32
  Compound C	>64	>128

• Neuroprotective Studies : Research has indicated that certain derivatives can inhibit enzymes associated with neurodegenerative processes. For example, compounds derived from tetrahydropyridoindoles have shown promise in inhibiting histone deacetylases (HDACs), which are implicated in neurodegeneration .

The biological activity of 2-(2,1,3-benzoxadiazol-4-ylsulfonyl)-8-fluoro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is likely mediated through several mechanisms:

• Enzyme Inhibition : Many indole derivatives act as inhibitors for various enzymes involved in critical biological pathways. For instance, they may inhibit indoleamine 2,3-dioxygenase (IDO), which plays a role in immune regulation and cancer progression .
• Receptor Binding : The compound's structural features may allow it to bind effectively to specific receptors or proteins within cells, influencing signaling pathways related to cell growth and apoptosis.